Cas no 72714-62-6 (Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester)

Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester structure

72714-62-6 structure

Product Name:Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester

CAS No:72714-62-6

Molecular Formula:C₁₀H₁₄O₂F₃Cl₃

Molecular Weight:329.57116

CID:543526

PubChem ID:12942376

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Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester Properties

Names and Identifiers

- Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester
- methyl 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethylheptanoate
- heptanoic<wbr>
- LogP
- Methyl 4,<wbr>
- EC 615-790-8
- 3,3-dimethyl-4,6,6-trichloro-7,7,7-trifluoroenanthic acid methyl ester
- DTXSID60513540
- 72714-62-6
- SCHEMBL8760006
- NS00004629
- +Expand
- InChIKey： BNTZFXLKSXUEBE-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H14Cl3F3O2/c1-8(2,5-7(17)18-3)6(11)4-9(12,13)10(14,15)16/h6H,4-5H2,1-3H3
- SMILES： CC(C)(CC(=O)OC)C(CC(C(F)(F)F)(Cl)Cl)Cl

Computed Properties

Exact Mass: 328.00132
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 328.001147g/mol
Heavy Atom Count: 18
Complexity: 303
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester Related Literature

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6. Visible light-induced free radical promoted cationic polymerization using organotellurium compounds†

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7. Copper ferrite–graphene hybrid: a highly efficient magnetic catalyst for chemoselective reduction of nitroarenes†

Haiyan Zhang,Shutao Gao,Ningzhao Shang,Chun Wang,Zhi Wang RSC Adv., 2014,4, 31328-31332
8. Disentangling physics and chemistry in AGB outflows: revealing degeneracies when adding complexity†

Marie Van de Sande,Catherine Walsh,Tom J. Millar Faraday Discuss., 2023,245, 586-608
9. Magnetic PEDOT hollow capsules with single holes†

Shyh-Chyang Luo,Jiang Jiang,Sean S. Liour,Shujun Gao,Jackie Y. Ying,Hsiao-hua Yu Chem. Commun., 2009, 2664-2666
10. Single photon transient hot electron ionization of C60

Phys. Chem. Chem. Phys., 2017,19, 19699-19706

72714-62-6 (Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester) Related Products

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